N-(1-methyl-piperidin-4-yl)-4-nitro-benzenesulfonamide

• Molecular Formula: C12H17N3O4S
• Molecular Weight: 299.35 g/mol
• IUPAC Name: N-(1-methylpiperidin-4-yl)-4-nitrobenzenesulfonamide
• InChI: InChI=1S/C12H17N3O4S/c1-14-8-6-10(7-9-14)13-20(18,19)12-4-2-11(3-5-12)15(16)17/h2-5,10,13H,6-9H2,1H3
• InChI Key: WDOAXMYPLWCERD-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Description

N-(1-methyl-piperidin-4-yl)-4-nitro-benzenesulfonamide is a useful research compound. Its molecular formula is C12H17N3O4S and its molecular weight is 299.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 0.570 g (0.00477 mole) of 4-amino-1-methylpiperidine, 1.5 mL of ethyldiisopropylamine and 20 mL of dichloromethane at 0 degrees, was added 1.000 g (0.00451 mole) of 4-nitrobenzenesulfonyl chloride. The mixture was stirred for 1 hour and then diluted with 100 mL of ethyl acetate and washed successively twice with 20 mL of saturated sodium bicarbonate solution, twice with 20 mL of brine, dried over anhydrous sodium sulfate, filtered and concentrated under reduced pressure to give 1.23 g of N-(1-methyl-piperidin-4-yl)-4-nitro-benzenesulfonamide as a yellow solid. The material was used without further purification.